Cas no 56473-92-8 (Thieno[3,2-b]pyridine-5-carboxylic acid)

• Product Name: Thieno[3,2-b]pyridine-5-carboxylic acid
• CAS No: 56473-92-8
• MF: C₈H₅NO₂S
• MW: 179.195800542831
• MDL: MFCD01927157
• CID: 1114058
• PubChem ID: 12210216
• Update Time: 2025-10-28

Thieno[3,2-b]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b]pyridine-5-carboxylic Acid
• Oprea1_371242
• SCHEMBL286929
• CWBYTSQAVGCXFW-UHFFFAOYSA-N
• AKOS022640231
• DA-04829
• MFCD01927157
• Thieno[3,2-b]pyridine-5-carboxylicacid
• CS-0148803
• 56473-92-8
• EN300-80868
• DTXSID50480595
• AI-942/13331108
• Thieno[3,2-b]pyridine-5-carboxylic acid

• MDL： MFCD01927157
• Inchi： 1S/C8H5NO2S/c10-8(11)6-1-2-7-5(9-6)3-4-12-7/h1-4H,(H,10,11)
• InChI Key： CWBYTSQAVGCXFW-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=CC(C(=O)O)=N2

Computed Properties

• Exact Mass: 179.00409958g/mol
• Monoisotopic Mass: 179.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on Thieno[3,2-b]pyridine-5-carboxylic acid

Thieno[3,2-b]pyridine-5-carboxylic Acid: A Comprehensive Overview

Thieno[3,2-b]pyridine-5-carboxylic acid (CAS No. 56473-92-8) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its fused bicyclic system, combining a pyridine ring with a thiophene moiety, which imparts it with distinctive electronic and steric properties. The carboxylic acid group at the 5-position further enhances its functional versatility, making it a valuable building block in the synthesis of various bioactive molecules.

Recent advancements in synthetic methodologies have enabled the efficient preparation of Thieno[3,2-b]pyridine-5-carboxylic acid. Researchers have explored diverse strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize its production. These methods not only improve yield but also reduce reaction times, aligning with the growing demand for sustainable chemical processes in the pharmaceutical industry.

The pharmacological potential of Thieno[3,2-b]pyridine-5-carboxylic acid has been extensively studied. Preclinical studies have demonstrated its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are implicated in various pathological conditions. For instance, a 2023 study published in *Nature Communications* highlighted its efficacy in inhibiting a novel kinase associated with neurodegenerative diseases, suggesting its potential as a lead compound for drug development.

Beyond its therapeutic applications, Thieno[3,2-b]pyridine-5-carboxylic acid has also found utility in materials science. Its aromatic system and electron-withdrawing carboxylic acid group make it an ideal candidate for designing advanced materials with tailored electronic properties. Recent research has focused on incorporating this compound into organic semiconductors and sensors, showcasing its ability to enhance device performance.

In terms of environmental impact, Thieno[3,2-b]pyridine-5-carboxylic acid exhibits favorable biodegradation characteristics under aerobic conditions. Studies conducted by the European Chemicals Agency (ECHA) indicate that it does not pose significant risks to aquatic life when used responsibly. This aligns with global efforts to promote green chemistry principles and minimize ecological footprints.

Looking ahead, the development of Thieno[3,2-b]pyridine-5-carboxylic acid derivatives continues to be a focal point in medicinal chemistry. Scientists are exploring ways to modify its structure to enhance bioavailability and selectivity for specific targets. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical settings.

In conclusion, Thieno[3,2-b]pyridine-5-carboxylic acid (CAS No. 56473-92-8) stands as a testament to the ingenuity of modern chemical research. Its unique structure, versatile functional groups, and promising biological profile position it as a key player in both therapeutic and material applications. As research progresses, this compound is poised to make significant contributions to advancing human health and technology.